Cas no 1170869-49-4 (methyl 1-propyl-1H-pyrazole-5-carboxylate)

methyl 1-propyl-1H-pyrazole-5-carboxylate structure

1170869-49-4 structure

Product Name:methyl 1-propyl-1H-pyrazole-5-carboxylate

CAS No:1170869-49-4

MF:C₈H₁₂N₂O₂

MW:168.193081855774

MDL:MFCD09473472

CID:3158859

PubChem ID:25252379

Update Time:2025-04-21

methyl 1-propyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 1-propyl-1H-pyrazole-5-carboxylate
- STK400205
- methyl 2-propylpyrazole-3-carboxylate
- AKOS006331268
- 1170869-49-4
- 832-687-5
- CS-0241087
- methyl1-propyl-1H-pyrazole-5-carboxylate
- VWB86949
- EN300-231328
- MDL： MFCD09473472
- Inchi： 1S/C8H12N2O2/c1-3-6-10-7(4-5-9-10)8(11)12-2/h4-5H,3,6H2,1-2H3
- InChI Key： AYIMQUVIXIVDOQ-UHFFFAOYSA-N
- SMILES： O(C)C(C1=CC=NN1CCC)=O

Computed Properties

Exact Mass: 168.089877630Da
Monoisotopic Mass: 168.089877630Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 161
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 44.1Å²

methyl 1-propyl-1H-pyrazole-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB500884-250 mg	Methyl 1-propyl-1H-pyrazole-5-carboxylate	1170869-49-4		250MG	€171.40	2022-03-01
abcr	AB500884-1 g	Methyl 1-propyl-1H-pyrazole-5-carboxylate	1170869-49-4		1g	€195.90	2022-03-01
abcr	AB500884-5 g	Methyl 1-propyl-1H-pyrazole-5-carboxylate	1170869-49-4		5g	€442.40	2022-03-01
abcr	AB500884-10 g	Methyl 1-propyl-1H-pyrazole-5-carboxylate	1170869-49-4		10g	€713.50	2022-03-01
Chemenu	CM487074-1g	Methyl 1-propyl-1H-pyrazole-5-carboxylate	1170869-49-4	97%	1g	$213	2022-06-14
Chemenu	CM487074-5g	Methyl 1-propyl-1H-pyrazole-5-carboxylate	1170869-49-4	97%	5g	$632	2022-06-14
Enamine	EN300-231328-0.05g	methyl 1-propyl-1H-pyrazole-5-carboxylate	1170869-49-4	95%	0.05g	$65.0	2024-06-20
Enamine	EN300-231328-0.1g	methyl 1-propyl-1H-pyrazole-5-carboxylate	1170869-49-4	95%	0.1g	$96.0	2024-06-20
Enamine	EN300-231328-0.25g	methyl 1-propyl-1H-pyrazole-5-carboxylate	1170869-49-4	95%	0.25g	$136.0	2024-06-20
Enamine	EN300-231328-0.5g	methyl 1-propyl-1H-pyrazole-5-carboxylate	1170869-49-4	95%	0.5g	$256.0	2024-06-20

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